Cas no 666176-11-0 ([1,1'-Biphenyl]-4-amine, 4'-bromo-N,N-bis(2,4-dimethylphenyl)-)
666176-11-0 structure
Product Name:[1,1'-Biphenyl]-4-amine, 4'-bromo-N,N-bis(2,4-dimethylphenyl)-
CAS No:666176-11-0
MF:C28H26BrN
MW:456.416746616364
CID:1718304
PubChem ID:69526043
Update Time:2025-04-21
[1,1'-Biphenyl]-4-amine, 4'-bromo-N,N-bis(2,4-dimethylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- [1,1'-Biphenyl]-4-amine, 4'-bromo-N,N-bis(2,4-dimethylphenyl)-
- N-[4-(4-bromophenyl)phenyl]-N-(2,4-dimethylphenyl)-2,4-dimethylaniline
- SCHEMBL5668633
- 666176-11-0
- DTXSID90740721
- 4'-Bromo-N,N-bis(2,4-dimethylphenyl)[1,1'-biphenyl]-4-amine
-
- Inchi: 1S/C28H26BrN/c1-19-5-15-27(21(3)17-19)30(28-16-6-20(2)18-22(28)4)26-13-9-24(10-14-26)23-7-11-25(29)12-8-23/h5-18H,1-4H3
- InChI Key: UCFLEFBTBNJOHO-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)C1C=CC(=CC=1)N(C1C=CC(C)=CC=1C)C1C=CC(C)=CC=1C
Computed Properties
- Exact Mass: 455.12498
- Monoisotopic Mass: 455.12486g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 30
- Rotatable Bond Count: 4
- Complexity: 493
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.9
- Topological Polar Surface Area: 3.2Ų
Experimental Properties
- PSA: 3.24
[1,1'-Biphenyl]-4-amine, 4'-bromo-N,N-bis(2,4-dimethylphenyl)- Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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